Cas no 67337-73-9 (5-Isobutylimidazolidine-2,4-dione)

5-Isobutylimidazolidine-2,4-dione Properties

Names and Identifiers

• 5-Isobutylimidazolidine-2,4-dione
• 5-(2-methylpropyl)imidazolidine-2,4-dione
• 5-Isobutylhydantoin
• 5-ISOBUTYL-IMIDAZOLIDINE-2,4-DIONE
• 2,4-Imidazolidinedione, 5-(2-methylpropyl)-
• DL-5-Isobutylhydantoin
• (+-)-5-Isobutylhydantoin
• 5-i-butylhydantoin
• Maybridge1_003881
• 5-(2-Methylpropyl)-2,4-imidazolidinedione
• Oprea1_493070
• HMS552I09
• WLRZLHCGXUHRIG-UHFFFAOYSA-N
• 5-Isobutyl-2,4-imidazoli
• +Expand

• MDL： MFCD00238853
• InChIKey： WLRZLHCGXUHRIG-UHFFFAOYSA-N
• Inchi： 1S/C7H12N2O2/c1-4(2)3-5-6(10)9-7(11)8-5/h4-5H,3H2,1-2H3,(H2,8,9,10,11)
• SMILES： O=C1C([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(N1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 11
• Complexity: 189
• Topological Polar Surface Area: 58.2

Experimental Properties

• Refractive Index: 1.4880 (estimate)
• Boiling Point: 280.42°C (rough estimate)
• Melting Point: 208°C
• Density: 1.1832 (rough estimate)